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Compound of Interest

Compound Name: Methyl 3-hydroxyoctanoate

Cat. No.: B142752 Get Quote

Essential Safety and Handling Guide for Methyl 3-
hydroxyoctanoate
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Methyl 3-hydroxyoctanoate. Given

the limited availability of comprehensive toxicological data, this compound should be handled

with caution, adhering to the principle of treating substances with unknown hazards as

potentially hazardous.

Physicochemical and Safety Data
The following table summarizes the known physical, chemical, and safety information for

Methyl 3-hydroxyoctanoate.
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Property Value Source

Molecular Formula C₉H₁₈O₃ [1][2]

Molecular Weight 174.24 g/mol [1][2]

Physical State Liquid [3]

Boiling Point
259.00 to 260.00 °C @ 760.00

mm Hg (estimated)
[4]

Flash Point
216.00 °F / 102.20 °C

(estimated)
[4]

Water Solubility
5719 mg/L @ 25 °C

(estimated)
[4]

Storage Temperature
-20°C, under desiccating

conditions
[5]

Hazard Classification

Not classified as hazardous

according to one supplier's

SDS. However, due to lack of

comprehensive data, it should

be handled as a potential

irritant.

[6]

Operational Plan: Handling Methyl 3-
hydroxyoctanoate
A systematic approach is crucial when working with chemicals of unknown toxicity. The

following step-by-step operational plan ensures a safe laboratory environment.

Pre-Operational Checks
Safety Data Sheet (SDS) Review: Although a comprehensive, universally adopted SDS is

not readily available, review any supplier-provided SDS. Note the lack of extensive hazard

data and proceed with caution.
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Engineering Controls Verification: Ensure a certified chemical fume hood is operational. The

work area should be well-ventilated.[7]

Personal Protective Equipment (PPE) Inspection: Inspect all PPE for integrity before use.

Ensure proper fit.

Spill Kit Accessibility: Confirm that a well-stocked chemical spill kit is readily accessible. The

kit should contain an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent), waste bags, and appropriate PPE.

Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing.

Protects against splashes and

potential unknown irritants.

Skin Protection

- Gloves: Butyl rubber or Viton

gloves are recommended for

handling esters.[8] Nitrile

gloves may offer limited, short-

term protection but should be

changed immediately upon

contact.[9] Always inspect

gloves before use. - Lab Coat:

A chemically resistant lab coat

or apron.

Prevents skin contact with the

chemical. Esters can degrade

certain types of gloves;

selecting the appropriate

material is critical.

Respiratory Protection

Generally not required when

working in a properly

functioning chemical fume

hood. If there is a potential for

aerosolization outside of a

fume hood, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.

Minimizes inhalation exposure

to vapors or aerosols.

Handling Procedure
Work Area Preparation: Conduct all handling of Methyl 3-hydroxyoctanoate inside a

certified chemical fume hood to minimize inhalation exposure.

Aliquotting and Dispensing: Use appropriate laboratory equipment (e.g., pipettes, graduated

cylinders) to handle the liquid. Avoid direct contact with the substance.
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Heating: If heating is necessary, use a controlled heating source such as a heating mantle or

water bath. Avoid open flames.

Storage: When not in use, keep the container tightly closed and store it at the recommended

temperature of -20°C in a designated and properly labeled area.[3][5]

Post-Handling Procedures
Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent

(e.g., 70% ethanol), followed by soap and water.

PPE Removal: Remove gloves using a technique that avoids skin contact with the outer

surface.[10] Remove lab coat and any other PPE.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[9]

Disposal Plan: Methyl 3-hydroxyoctanoate and
Contaminated Materials
Proper disposal of chemical waste is essential to protect personnel and the environment.

Waste Segregation and Collection
Liquid Waste: Collect all waste Methyl 3-hydroxyoctanoate and solutions containing it in a

designated, labeled, and chemically compatible waste container. The container should be

kept closed except when adding waste.[11]

Solid Waste: Dispose of all contaminated materials, such as pipette tips, gloves, and

absorbent pads, in a separate, clearly labeled solid hazardous waste container.[1]

Spill Cleanup Procedure
In the event of a spill, follow these steps:

Alert Personnel: Immediately alert others in the vicinity.
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Evacuate (If Necessary): For large spills, evacuate the area and contact the institutional

safety office.

Contain the Spill: For small, manageable spills, wear appropriate PPE and contain the liquid

by creating a dike with absorbent material from the spill kit.[6]

Absorb the Spill: Apply an inert absorbent material, starting from the outside and working

inwards.

Collect Waste: Scoop the absorbed material into a designated hazardous waste container.

Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning

materials as hazardous waste.

Label Waste: Ensure the waste container is properly labeled with its contents.

Final Disposal
Arrange for the collection of all hazardous waste by the institution's environmental health and

safety department. Do not dispose of Methyl 3-hydroxyoctanoate or contaminated

materials down the drain or in regular trash.[12]

Workflow for Safe Handling of Methyl 3-
hydroxyoctanoate
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Caption: Workflow for the safe handling of Methyl 3-hydroxyoctanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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